Phenol, 4-[4-[2-[(1-methyl-2-phenylethyl)amino]ethyl]phenoxy]-

• CAS No.: 62243-34-9
• Molecular Formula: C23H25NO2
• Molecular Weight: 347.4 g/mol
• IUPAC Name: 4-[4-[2-(1-phenylpropan-2-ylamino)ethyl]phenoxy]phenol
• InChI: InChI=1S/C23H25NO2/c1-18(17-20-5-3-2-4-6-20)24-16-15-19-7-11-22(12-8-19)26-23-13-9-21(25)10-14-23/h2-14,18,24-25H,15-17H2,1H3
• InChI Key: AFBREWZIUWKLRL-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CC=C1)NCCC2=CC=C(C=C2)OC3=CC=C(C=C3)O

Description

Phenol, 4-[4-[2-[(1-methyl-2-phenylethyl)amino]ethyl]phenoxy]- is a complex organic compound with a unique structure that includes a phenol group and an aminoethylphenoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Phenol, 4-[4-[2-[(1-methyl-2-phenylethyl)amino]ethyl]phenoxy]- typically involves multiple steps. One common method includes the reaction of 4-[2-(methyl(2-phenylethyl)amino)ethyl]phenol with appropriate reagents under controlled conditions . The reaction conditions often involve the use of solvents like dichloromethane and catalysts such as lutidine and tetrafluoroborate .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and efficiency. The use of continuous flow reactors and advanced purification techniques can enhance the production process.

Chemical Reactions Analysis

Types of Reactions

Phenol, 4-[4-[2-[(1-methyl-2-phenylethyl)amino]ethyl]phenoxy]- undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents like potassium permanganate.

Reduction: Reduction reactions may involve reagents such as lithium aluminum hydride.

Substitution: Nucleophilic aromatic substitution is a common reaction for this compound, where nucleophiles replace substituents on the aromatic ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Strong nucleophiles like sodium amide in liquid ammonia.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield phenoxy acids, while reduction can produce corresponding alcohols.

Scientific Research Applications

Phenol, 4-[4-[2-[(1-methyl-2-phenylethyl)amino]ethyl]phenoxy]- has several scientific research applications:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Investigated for its potential role in biochemical pathways and interactions with biological macromolecules.

Medicine: Explored for its therapeutic potential in treating various diseases due to its unique chemical properties.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Phenol, 4-[4-[2-[(1-methyl-2-phenylethyl)amino]ethyl]phenoxy]- involves its interaction with specific molecular targets. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets can vary depending on the context of its application .

Comparison with Similar Compounds

Similar Compounds

Phenol, 4,4’-(1-methylethylidene)bis-: Known for its use in the production of polycarbonate plastics.

Phenol, 4-(1-methyl-1-phenylethyl)-: Used in the synthesis of various organic compounds.

Phenol, 2,4-bis(1-methyl-1-phenylethyl)-: Employed in the production of specialty chemicals.

Uniqueness

Phenol, 4-[4-[2-[(1-methyl-2-phenylethyl)amino]ethyl]phenoxy]- is unique due to its specific structural features, which confer distinct chemical reactivity and potential applications. Its combination of phenol and aminoethylphenoxy groups makes it versatile for various scientific and industrial uses.